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Compound of Interest

Compound Name: Benzyl hexyl ether

Cat. No.: B11962857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

benzyl hexyl ether (CAS No. 61103-84-2). The following sections detail the physical and

chemical properties, known hazards, handling and storage procedures, emergency response,

and the methodologies used to determine key safety data.

Chemical and Physical Properties
This table summarizes the key physical and chemical properties of benzyl hexyl ether. This

data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source(s)

Molecular Formula C₁₃H₂₀O --INVALID-LINK--

Molecular Weight 192.30 g/mol --INVALID-LINK--

CAS Number 61103-84-2 --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Boiling Point (estimated) 262 °C --INVALID-LINK--

Flash Point (estimated) 105.18 °C --INVALID-LINK--

Vapor Pressure (estimated)
0.0087 hPa @ 20°C; 0.0144

hPa @ 25°C
--INVALID-LINK--

Solubility in Water 0.09 g/L @ 25°C --INVALID-LINK--

LogP (XLogP3-AA) 3.9 --INVALID-LINK--

Hazard Identification and GHS Classification
Benzyl hexyl ether is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its environmental impact.

Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Hazardous to the

aquatic

environment,

acute hazard

Acute 1 Warning
H400: Very toxic

to aquatic life

Hazardous to the

aquatic

environment,

long-term hazard

Chronic 1 Warning

H410: Very toxic

to aquatic life

with long lasting

effects
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Note: Specific quantitative toxicity data such as LD50 (oral, dermal) and LC50 (inhalation) for

benzyl hexyl ether are not readily available in the public domain. In the absence of this data, it

is prudent to handle this chemical with care, assuming it may have potential health effects

similar to other ethers. Avoid direct contact, inhalation, and ingestion.

Experimental Protocols for Safety Data
Determination
The following are descriptions of the standardized methodologies used to determine key safety

and toxicity data. While the specific results for benzyl hexyl ether are not available, these

protocols outline how such data would be generated.

Acute Oral Toxicity (OECD 420, 423, 425)
The assessment of acute oral toxicity is typically conducted using one of the following OECD

guidelines:

OECD 420: Fixed Dose Procedure: This method involves administering the substance at one

of four fixed dose levels (5, 50, 300, and 2000 mg/kg body weight) to a small number of

animals of a single sex (usually female rats). The procedure is a stepwise process where the

outcome of dosing at one level determines the next step. The aim is to identify a dose that

causes clear signs of toxicity but no mortality.

OECD 423: Acute Toxic Class Method: This is another stepwise procedure using a small

number of animals per step. The substance is administered at one of three defined starting

doses. The presence or absence of mortality in the first step determines the subsequent

dosing strategy. This method allows for the classification of the substance into a GHS toxicity

category.

OECD 425: Up-and-Down Procedure: This method is the most statistically rigorous of the

three and allows for the determination of an LD50 value with a confidence interval. A single

animal is dosed at a time, and the dose for the next animal is adjusted up or down

depending on the outcome for the previous animal.

Acute Dermal Toxicity (OECD 402)
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This guideline is used to assess the adverse effects of a substance following a single,

uninterrupted 24-hour dermal application.

The test substance is applied uniformly to a shaved area of the skin of a small group of

animals (typically rats or rabbits).

The treated area is covered with a porous gauze dressing.

Observations for signs of toxicity and mortality are made for at least 14 days.

This method can be used as a limit test at a high dose level (e.g., 2000 mg/kg) to

demonstrate low toxicity or in a full study with multiple dose groups to determine an LD50

value.

Acute Inhalation Toxicity (OECD 403, 436)
These guidelines are used to determine the toxicity of a substance when inhaled.

OECD 403: This is the conventional method where groups of animals are exposed to the test

substance at several concentration levels for a defined period (usually 4 hours). The main

endpoint is mortality, which allows for the calculation of an LC50 value.

OECD 436 (Acute Toxic Class Method): Similar to the oral toxic class method, this is a

stepwise procedure using a small number of animals per step at fixed concentrations. It is

used for hazard classification rather than determining a precise LC50.

Flash Point Determination
The flash point is determined using either a closed-cup or open-cup method.

Closed-Cup Methods (e.g., Pensky-Martens, Cleveland Closed Cup): The substance is

heated in a closed vessel, and a small flame is periodically introduced into the vapor space.

The flash point is the lowest temperature at which the vapors ignite.

Open-Cup Methods (e.g., Cleveland Open Cup): The substance is heated in an open cup,

and a flame is passed over the surface. The flash point is the temperature at which the

vapors ignite.
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Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Ventilation: Use benzyl hexyl ether in a well-ventilated area, preferably in a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Body Protection: Wear a lab coat and closed-toe shoes.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures
The following diagram outlines the first aid procedures for different routes of exposure.
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Exposure Route

First Aid Action

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Skin Contact

Remove contaminated clothing.
Wash skin with soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

First Aid Procedures for Benzyl Hexyl Ether Exposure

Spill Response
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Spill Detected

Evacuate immediate area and ensure proper ventilation

Wear appropriate Personal Protective Equipment (PPE)

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Carefully collect the absorbed material into a suitable, labeled container for disposal

Clean the spill area with soap and water

Dispose of waste in accordance with local, state, and federal regulations

Click to download full resolution via product page

Logical Workflow for Handling a Benzyl Hexyl Ether Spill

Fire-Fighting Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides (CO, CO₂) may be formed during

combustion.

Disclaimer: This document is intended as a guide and should not be considered a substitute for

a comprehensive safety data sheet (SDS) provided by the manufacturer. Always consult the

SDS for the most current and detailed safety information before handling any chemical.

To cite this document: BenchChem. [Technical Guide: Safety and Handling of Benzyl Hexyl
Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11962857#safety-and-handling-precautions-for-
benzyl-hexyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11962857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

